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Compound of Interest

Compound Name: DCN-83

Cat. No.: B15561829 Get Quote

Disclaimer: The following procedures are generalized for chlorinated aromatic compounds and

are provided for informational purposes only. The specific chemical "DCN-83" could not be

definitively identified. It is imperative to consult the official Safety Data Sheet (SDS) for the

exact substance you are handling to ensure safe and compliant disposal.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are in a well-ventilated area, preferably

within a chemical fume hood. Always wear appropriate Personal Protective Equipment (PPE),

including chemical-resistant gloves (nitrile or neoprene), safety goggles or a face shield, and a

lab coat.

Emergency Procedures:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.
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Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.

Waste Identification and Segregation
Proper segregation of chemical waste is critical to prevent dangerous reactions and ensure

compliant disposal.

Waste Stream: Chlorinated aromatic compounds are typically classified as hazardous waste.

They should never be disposed of down the drain or in regular trash.

Container: Use a designated, properly labeled, and sealed waste container for chlorinated

organic waste. The container should be made of a material compatible with the chemical.

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical name, and the primary hazards (e.g., "Toxic," "Corrosive," "Flammable").

Step-by-Step Disposal Protocol
The following is a general protocol for the disposal of a hypothetical chlorinated aromatic

compound, "DCN-83."

Neutralization (if applicable): For acidic or basic compounds, neutralization may be required

before disposal. This step should only be performed if explicitly stated in the SDS and by

personnel trained in the procedure.

Collection of Waste:

Carefully transfer the waste chemical into the designated hazardous waste container using

a funnel to avoid spills.

If the chemical is in a solid form, use a scoop or spatula. Avoid creating dust.

Rinse any empty containers that held the chemical with a suitable solvent (e.g., ethanol or

acetone). The rinsate must also be collected in the hazardous waste container.

Container Sealing and Storage:
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Securely seal the waste container.

Wipe the exterior of the container to remove any contamination.

Store the sealed container in a designated secondary containment area away from

incompatible materials. This area should be cool, dry, and well-ventilated.

Waste Pickup and Disposal:

Arrange for the collection of the hazardous waste by your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal company.

Complete all necessary waste disposal forms as required by your institution and local

regulations.

Quantitative Data Summary
The following table summarizes key hazard data for representative chlorinated aromatic

compounds, which may share characteristics with the unidentified "DCN-83." This data is

essential for a proper risk assessment.
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Property
2,4-
Dichlorophenol[1]

3,4-
Dichlorostyrene[2]

Dichloromethane[3
]

CAS Number 120-83-2 2039-83-0 75-09-2

Molecular Formula C₆H₄Cl₂O C₈H₆Cl₂ CH₂Cl₂

Molecular Weight (

g/mol )
163.00 173.04 84.93

Boiling Point (°C) 210 217.47 39.6

Flash Point (°C) 113 89 Not Applicable

Health Hazards

Harmful if swallowed,

Toxic in contact with

skin, Causes severe

skin burns and eye

damage.[1]

(Not specified in

provided search

results)

Causes skin irritation,

Causes serious eye

irritation, Suspected of

causing cancer,

Causes damage to

organs through

prolonged or repeated

exposure.

Experimental Workflow and Signaling Pathways
To provide a visual guide for the disposal process, the following workflow diagram outlines the

necessary steps from waste generation to final disposal.
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Caption: Workflow for the proper disposal of chlorinated aromatic laboratory waste.
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This structured approach ensures that all personnel are aware of the necessary precautions

and procedures for handling and disposing of hazardous chemical waste, thereby minimizing

risks and ensuring regulatory compliance. Always prioritize safety and consult the specific

Safety Data Sheet for the chemicals you are using.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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